Cas no 5492-61-5 (1,4-diazabicyclo[3.2.1]octane dihydrochloride)

• Product Name: 1,4-diazabicyclo[3.2.1]octane dihydrochloride
• CAS No: 5492-61-5
• MF: C₆H₁₄Cl₂N₂
• MW: 185.094759464264
• MDL: MFCD23106039
• CID: 353288
• PubChem ID: 12374078
• Update Time: 2025-04-23

1,4-diazabicyclo[3.2.1]octane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[3.2.1]octane, dihydrochloride
• 1,4-diazabicyclo[3.2.1]octane dihydrochloride
• CHEMBL5198532
• 1,4-Diazabicyclo[3.2.1]octane dihydrochloride, AldrichCPR
• SB20761
• SCHEMBL767923
• CTBNEKSAJTWOFM-UHFFFAOYSA-N
• SY234115
• 5492-61-5
• SB20765
• MFCD23704632
• SY042379
• AKOS025290339
• EN300-227218
• 1,4-diazabicyclo[3.2.1]octane dihydrochloride salt
• (1R)-1,4-Diazabicyclo[3.2.1]octane dihydrochloride
• AS-34721
• 1,4-diaza-bicyclo[3.2.1]octane dihydrochloride
• MFCD27976570
• A870317
• F2147-1294
• Z2234631228
• 1,4-Diazabicyclo[3.2.1]octane diHCl
• SB20763
• CS-0052728
• 1,4-diazabicyclo[3.2.1]octane 2hcl
• 1,4-diazabicyclo[3.2.1]octane;dihydrochloride
• 1,4-diazabicyclo[3.2.1]octanedihydrochloride
• (1R,5R)-1,4-Diazabicyclo[3.2.1]octane diHCl

• MDL： MFCD23106039
• Inchi： 1S/C6H12N2.2ClH/c1-3-8-4-2-7-6(1)5-8;;/h6-7H,1-5H2;2*1H
• InChI Key： CTBNEKSAJTWOFM-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12CCNC(CC1)C2

Computed Properties

• Exact Mass: 184.0534038g/mol
• Monoisotopic Mass: 184.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 92.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

1,4-diazabicyclo[3.2.1]octane dihydrochloride Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 1,4-diazabicyclo[3.2.1]octane dihydrochloride

1,4-Diazabicyclo[3.2.1]octane, Dihydrochloride (CAS No. 5492-61-5): A Versatile Building Block in Organic Synthesis

1,4-Diazabicyclo[3.2.1]octane, dihydrochloride (CAS No. 5492-61-5) is a bicyclic organic compound that has gained significant attention in recent years due to its unique structural properties and wide range of applications in pharmaceutical and chemical research. This nitrogen-containing heterocycle serves as a valuable building block for the synthesis of various biologically active molecules and functional materials.

The molecular structure of 1,4-diazabicyclo[3.2.1]octane features two nitrogen atoms at positions 1 and 4, creating a rigid bicyclic framework that offers interesting stereochemical properties. The dihydrochloride salt form (CAS 5492-61-5) enhances the compound's stability and solubility, making it more practical for laboratory use and industrial applications.

Recent trends in organic chemistry highlight the growing importance of nitrogen-rich heterocycles like 1,4-diazabicyclo[3.2.1]octane in drug discovery. Pharmaceutical researchers are particularly interested in this scaffold due to its potential as a pharmacophore in central nervous system (CNS) drugs and antimicrobial agents. The compound's ability to participate in hydrogen bonding and its basic nature make it an attractive candidate for molecular design.

In material science, 5492-61-5 has shown promise as a precursor for functional polymers and coordination complexes. The rigid bicyclic structure can impart unique mechanical and thermal properties to polymeric materials, while the nitrogen atoms serve as excellent ligands for metal ions in catalytic systems.

The synthesis of 1,4-diazabicyclo[3.2.1]octane dihydrochloride typically involves multi-step organic transformations starting from readily available precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the current emphasis on green chemistry principles in the chemical industry.

Analytical characterization of CAS 5492-61-5 employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications where precise molecular structure is essential.

From a commercial perspective, the demand for 1,4-diazabicyclo[3.2.1]octane derivatives has been steadily increasing. Chemical suppliers and contract research organizations are expanding their portfolios to include this compound and its analogs, responding to growing interest from academic and industrial researchers.

Safety considerations for handling 1,4-diazabicyclo[3.2.1]octane dihydrochloride follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material in powdered form.

The future outlook for 5492-61-5 appears promising, with ongoing research exploring new applications in medicinal chemistry, materials science, and catalysis. As synthetic methodologies continue to advance, we can expect to see more innovative uses for this versatile bicyclic compound in cutting-edge technologies.

For researchers interested in nitrogen-containing heterocycles or bicyclic amine derivatives, 1,4-diazabicyclo[3.2.1]octane dihydrochloride represents an interesting case study in molecular design and application development. Its combination of structural rigidity and functional versatility makes it a valuable tool in modern chemical research.

Storage recommendations for CAS 5492-61-5 suggest keeping the compound in a cool, dry place, protected from moisture and light. The dihydrochloride salt form generally offers better stability than the free base, contributing to its popularity in research settings.

In conclusion, 1,4-Diazabicyclo[3.2.1]octane, dihydrochloride (CAS No. 5492-61-5) stands as an important compound in contemporary organic chemistry, bridging fundamental research and practical applications across multiple scientific disciplines. Its continued study promises to yield new insights and innovations in chemical synthesis and molecular design.